Cas no 54411-09-5 (4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde)
54411-09-5 structure
Product Name:4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde
CAS No:54411-09-5
MF:C9H16N2O
MW:168.236142158508
CID:2196002
Update Time:2023-08-06
4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-Ethyl-4,5-dihydro-5-propyl-1h-pyrazole-1-carbaldehyde
- 4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde
- UHVTUFQEEKVMFP-UHFFFAOYSA-N
- 1H-Pyrazole-1-carboxaldehyde, 4-ethyl-4,5-dihydro-5-propyl-
- 4-ethyl-4,5-dihydro-5-propyl-1h-pyrazol-1-carboxaldehyde
- 4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde #
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- Inchi: 1S/C9H16N2O/c1-3-5-9-8(4-2)6-10-11(9)7-12/h6-9H,3-5H2,1-2H3
- InChI Key: UHVTUFQEEKVMFP-UHFFFAOYSA-N
- SMILES: O=CN1C(CCC)C(C=N1)CC
Computed Properties
- Exact Mass: 168.126
- Monoisotopic Mass: 168.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.7
4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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